Cas no 114312-48-0 (3-Fluorodibenzb,eoxepin-11(6h)-one)

• Product Name: 3-Fluorodibenzb,eoxepin-11(6h)-one
• CAS No: 114312-48-0
• MF: C₁₄H₉FO₂
• MW: 228.218467473984
• MDL: MFCD12828511
• CID: 1028918
• PubChem ID: 11075157
• Update Time: 2025-11-02

3-Fluorodibenzb,eoxepin-11(6h)-one Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-Dibenz[b,e]oxepin-11(6H)-one
• 3-Fluorodibenz[b,e]oxepin-11(6H)-one
• 3-Fluorodibenzo[b,e]oxepin-11(6H)-one
• 3-fluoro-6H-benzo[c][1]benzoxepin-11-one
• BZAIXEGWNRZEFA-UHFFFAOYSA-N
• 5884AJ
• SY010885
• AX8258696
• AB0060683
• 3-fluoro-6H-dibenzo[b,e]oxepin-11-one
• SCHEMBL3098370
• DB-294289
• Dibenz[b,e]oxepin-11(6H)-one, 3-fluoro-
• 6-FLUORO-9-OXATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,12,14-HEXAEN-2-ONE
• A894216
• AKOS005266546
• 3-Fluoro-6,11-dihydrodibenzo[b,e]oxepin-11-one
• DTXSID80454325
• 114312-48-0
• AS-31623
• 3-fluoro-6,11-dihydrodibenz[b,e]oxepin-11-one
• MFCD12828511
• 3-Fluorodibenzb,eoxepin-11(6h)-one

• MDL： MFCD12828511
• Inchi： 1S/C14H9FO2/c15-10-5-6-12-13(7-10)17-8-9-3-1-2-4-11(9)14(12)16/h1-7H,8H2
• InChI Key： BZAIXEGWNRZEFA-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C3C=CC=CC=3COC=2C=1)=O

Computed Properties

• Exact Mass: 228.05900
• Monoisotopic Mass: 228.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Experimental Properties

• Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 79-81 ºC
• Solubility: Insuluble (4.3E-3 g/L) (25 ºC)
• PSA: 26.30000
• LogP: 2.94910

Additional information on 3-Fluorodibenzb,eoxepin-11(6h)-one

Comprehensive Guide to 3-Fluorodibenz[b,e]oxepin-11(6H)-one (CAS No. 114312-48-0): Properties, Applications, and Market Insights

3-Fluorodibenz[b,e]oxepin-11(6H)-one (CAS No. 114312-48-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the dibenzoxepin class, characterized by a unique fused ring structure incorporating oxygen and fluorine atoms. The presence of the fluorine substituent enhances its electronic properties, making it a valuable intermediate in drug discovery and specialty chemical synthesis.

The molecular formula of 3-Fluorodibenz[b,e]oxepin-11(6H)-one is C15H9FO2, with a molecular weight of 240.23 g/mol. Its structural features include a dibenzoxepin core with a ketone functional group at the 11-position and a fluorine atom at the 3-position. This arrangement contributes to its distinct chemical reactivity, enabling applications in medicinal chemistry and organic synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its ability to modulate pharmacokinetic properties.

In recent years, the demand for fluorinated organic compounds like 3-Fluorodibenz[b,e]oxepin-11(6H)-one has surged, driven by their importance in developing new therapeutic agents. Fluorination is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. This compound's unique scaffold makes it a promising candidate for targeting central nervous system (CNS) disorders, inflammation, and other therapeutic areas. Its relevance in AI-driven drug discovery platforms has also increased, as computational models frequently highlight fluorinated structures for further investigation.

The synthesis of 3-Fluorodibenz[b,e]oxepin-11(6H)-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and fluorination protocols. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to optimize its production. These methods align with the growing trend toward sustainable chemistry, minimizing waste and improving yield. The compound's purity and stability are critical for research applications, prompting stringent quality control measures during manufacturing.

From a commercial perspective, 3-Fluorodibenz[b,e]oxepin-11(6H)-one is supplied by specialized chemical vendors catering to pharmaceutical and academic researchers. Its market is niche but expanding, with increasing interest in fluorine-containing intermediates for drug development. Pricing and availability vary depending on scale and purity requirements, with custom synthesis services often available for bulk quantities. The compound's patent landscape is also evolving, reflecting its potential in proprietary drug formulations.

In addition to pharmaceutical applications, 3-Fluorodibenz[b,e]oxepin-11(6H)-one has been studied for its utility in material science. Its conjugated system and fluorinated structure make it a candidate for organic electronic materials, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Researchers are investigating its optical and electronic properties to determine its suitability for next-generation energy-efficient technologies.

Safety and handling of 3-Fluorodibenz[b,e]oxepin-11(6H)-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during handling. Regulatory compliance varies by region, but the compound is generally available for research purposes under controlled conditions. Its environmental impact is considered low, but disposal should adhere to local guidelines for chemical waste.

Looking ahead, the future of 3-Fluorodibenz[b,e]oxepin-11(6H)-one appears promising, with ongoing research exploring its full potential. As precision medicine and targeted therapies gain traction, the demand for specialized fluorinated scaffolds is expected to rise. Collaboration between academia and industry will likely drive innovation in synthesis methods and applications, solidifying its role in cutting-edge science.

For researchers seeking reliable information on 3-Fluorodibenz[b,e]oxepin-11(6H)-one, this guide serves as a comprehensive resource. Its combination of scientific rigor and practical insights ensures relevance for chemists, pharmacologists, and material scientists alike. Stay updated with the latest developments by following peer-reviewed journals and industry reports on fluorinated compounds and their expanding applications.